Cas no 944899-28-9 (2-(7-Bromo-1H-indazol-3-yl)acetic acid)

• Product Name: 2-(7-Bromo-1H-indazol-3-yl)acetic acid
• CAS No: 944899-28-9
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 1039890
• PubChem ID: 57356823
• Update Time: 2025-04-20

2-(7-Bromo-1H-indazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(7-Bromo-1H-indazol-3-yl)acetic acid
• (7-BROMO-1H-INDAZOL-3-YL)ACETIC ACID
• 2-(7-bromo-2H-indazol-3-yl)acetic acid
• E78291
• BS-49920
• 2-(7-Bromo-1H-indazol-3-yl)aceticacid
• DTXSID50723439
• AB58293
• 944899-28-9
• (7-Bromo-2H-indazol-3-yl)acetic acid
• AKOS015966373
• 2-(7-Bromo-3-indazolyl)acetic Acid
• DB-337723
• SY359381
• MFCD10696835

• Inchi： 1S/C9H7BrN2O2/c10-6-3-1-2-5-7(4-8(13)14)11-12-9(5)6/h1-3H,4H2,(H,11,12)(H,13,14)
• InChI Key： HXCQKIZTKCSVDT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C1=NNC=2CC(=O)O

Computed Properties

• Exact Mass: 253.96909g/mol
• Monoisotopic Mass: 253.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66Ų